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Compound of Interest

Compound Name: (S)-chroman-4-amine

Cat. No.: B071886

For Researchers, Scientists, and Drug Development Professionals

(S)-Chroman-4-amine and its hydrochloride salt are compounds of interest in medicinal
chemistry and drug discovery, valued for their rigid, chiral scaffold. This guide provides a
detailed overview of the essential safety precautions, handling procedures, and available
toxicological information to ensure the safe and effective use of this compound in a laboratory
setting.

While specific quantitative toxicological data such as LD50 and LC50 values for (S)-chroman-
4-amine are not readily available in the public domain, the safety data for the closely related
(S)-chroman-4-amine hydrochloride provides a strong basis for its handling and safety
protocols. The information presented herein is primarily derived from safety data sheets (SDS)
for the hydrochloride salt.

Hazard Identification and Classification

(S)-Chroman-4-amine hydrochloride is classified as a hazardous substance according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial to
understand these hazards to implement appropriate safety measures.

Table 1: GHS Classification for (S)-Chroman-4-amine Hydrochloride[1]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity, ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
Tract Irritation)

Signal Word: Warning[2][3][4]
Hazard Pictogram:

laalt text

Physicochemical Properties

Detailed physicochemical data for (S)-chroman-4-amine is limited. The following information is
for the hydrochloride salt.

Table 2: Physicochemical Properties of (S)-Chroman-4-amine Hydrochloride

Property Value Source
CAS Number 1035093-81-2 [112][3][5]
Molecular Formula CoH12CINO [1][5]
Molecular Weight 185.65 g/mol [1][5]
Appearance Off-white solid [2]

Purity >98.0% [2]

Safe Handling and Storage
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Proper handling and storage procedures are paramount to minimize exposure and ensure the
stability of the compound.

Handling

o Engineering Controls: Handle (S)-chroman-4-amine in a well-ventilated area, preferably
within a certified chemical fume hood to minimize inhalation of dust or vapors.[1] Ensure that
an eyewash station and safety shower are readily accessible.

o Personal Protective Equipment (PPE): A comprehensive PPE strategy is the primary defense

against exposure.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type

Equipment

Purpose and
Recommendations

Eye and Face

Chemical splash goggles and

face shield

Protects against splashes and
dust. Use equipment tested
and approved under
appropriate government
standards such as NIOSH
(US) or EN 166 (EU).[1]

Chemical-resistant gloves

Prevents skin contact. Gloves
must be inspected before use.

Use proper glove removal

Hand o technique to avoid skin
(e.g., nitrile, neoprene) _
contact. Dispose of
contaminated gloves after use.
[1]
] Protects skin and personal
Body Flame-resistant laboratory coat

clothing from contamination.

Respiratory

NIOSH-approved respirator
with appropriate cartridges
(e.g., for organic vapors and

particulates)

Required when working
outside of a fume hood or
when engineering controls are
insufficient. For nuisance
exposures, a P95 (US) or P1
(EV) patrticle respirator may be
used. For higher-level
protection, use OV/AG/P99
(US) or ABEK-P2 (EU)

respirator cartridges.[1]

Foot

Closed-toe, chemical-resistant

shoes

Protects feet from spills.

» Hygiene Practices: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash

hands thoroughly after handling and before breaks. Do not eat, drink, or smoke in the

laboratory.
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Storage

o Conditions: Store in a tightly closed container in a dry and well-ventilated place.[1]

o Temperature: Recommended storage is at 2-8°C.[2][5]

o Atmosphere: Store under an inert atmosphere.[2][5]

e Incompatibilities: Keep away from strong oxidizing agents.

Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Table 4: First Aid Measures[1]

Exposure Route

First Aid Procedure

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with plenty of water. Consult a

physician.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing. Consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]
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o Specific Hazards: May emit toxic fumes under fire conditions, including carbon oxides,
nitrogen oxides, and hydrogen chloride gas.

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[1]

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment (see Table 3). Avoid
dust formation and breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate
personnel to safe areas.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Containment and Cleaning: Sweep up and shovel. Keep in suitable, closed containers for
disposal. Avoid creating dust. After collection, decontaminate the area with a suitable
cleaning agent.

Experimental Protocols and Biological Context
Synthesis

Detailed, step-by-step experimental protocols for the synthesis of (S)-chroman-4-amine are
not widely available in peer-reviewed literature. However, the synthesis of chiral amines and
chroman derivatives is a well-established field in organic chemistry. General approaches often
involve the asymmetric reduction of a corresponding chroman-4-one oxime or the reductive
amination of chroman-4-one. One reported method for a related compound involves a highly
enantioselective CBS reduction of a substituted chroman-4-one to the corresponding (S)-
chroman-4-ol, followed by azide inversion and reduction to yield the (R)-chroman-4-amine.[6] A
similar strategy could likely be adapted for the synthesis of the (S)-enantiomer.

The following diagram illustrates a generalized workflow for handling (S)-chroman-4-amine in
a research setting.
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General Handling Workflow for (S)-Chroman-4-amine
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General laboratory workflow for handling (S)-chroman-4-amine.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b071886?utm_src=pdf-body-img
https://www.benchchem.com/product/b071886?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Biological Activity and Signaling Pathways

Specific signaling pathways and biological targets for (S)-chroman-4-amine have not been
extensively characterized in publicly available literature. However, the broader class of
chroman and chroman-4-one derivatives has been investigated for a wide range of biological
activities, including anticancer, antimicrobial, and anti-inflammatory properties. For instance, N-
propargylated derivatives of chroman-4-amine have been explored as potential inhibitors of
monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. This suggests
that the chroman-amine scaffold can be a valuable starting point for designing enzyme

inhibitors.

The following diagram illustrates a hypothetical mechanism of action based on the potential for
derivatives of (S)-chroman-4-amine to act as enzyme inhibitors.

Hypothetical Enzyme Inhibition by a Derivative
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Hypothetical mechanism of enzyme inhibition.

Toxicological Information

As previously stated, specific quantitative toxicological data for (S)-chroman-4-amine is
limited. The GHS classification of the hydrochloride salt indicates acute oral toxicity (Category
4).[1] The toxicological properties have not been thoroughly investigated.[1] No components of
this product at levels greater than or equal to 0.1% are identified as probable, possible, or
confirmed human carcinogens by IARC, ACGIH, or NTP.[1]

Disposal Considerations

Dispose of this material and its container as hazardous waste. Contact a licensed professional
waste disposal service to dispose of this material.[1] Contaminated packaging should be
disposed of as unused product. Follow all federal, state, and local environmental regulations.

Conclusion

(S)-Chroman-4-amine is a valuable chiral building block for drug discovery and medicinal
chemistry. While comprehensive safety and biological data are still emerging, the available
information for its hydrochloride salt underscores the need for careful handling in a controlled
laboratory environment with appropriate personal protective equipment. Researchers should
adhere to the safety precautions outlined in this guide to minimize risks and ensure safe and
effective use. As with any research chemical, it is imperative to consult the most up-to-date
Safety Data Sheet before use and to conduct a thorough risk assessment for any new
experimental procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b071886#safety-and-handling-precautions-for-s-
chroman-4-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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